Cas no 2097998-34-8 (1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2097998-34-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5727110
• PubChem ID: 121202756
• Update Time: 2025-10-18

1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026710939
• 1-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• 1-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]-2-(methylamino)ethanone
• 2097998-34-8
• F1907-6570
• Ethanone, 1-[4-(methoxymethyl)-3,3-dimethyl-1-pyrrolidinyl]-2-(methylamino)-
• 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C11H22N2O2/c1-11(2)8-13(10(14)5-12-3)6-9(11)7-15-4/h9,12H,5-8H2,1-4H3
• InChI Key： WLDXQOVEEXIQKZ-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(CNC)=O)CC1(C)C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±17.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)

Additional information on 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097998-34-8)

The compound 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one, identified by its CAS number 2097998-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a dimethylpyrrolidinyl moiety and an N-methylamino substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrrolidin-1-yl core in this compound is particularly noteworthy, as it is known to enhance binding affinity and metabolic stability in drug candidates. The methoxymethyl group appended to the pyrrolidine ring introduces an additional layer of reactivity, enabling diverse synthetic pathways for derivatization. This structural feature has been exploited in several research endeavors aimed at developing small-molecule inhibitors with improved pharmacokinetic profiles.

In the realm of drug discovery, the methylamino substituent at the second carbon position plays a crucial role in modulating the compound's biological activity. This group is frequently incorporated into pharmacophores due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The combination of these features makes 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one a promising candidate for further investigation in therapeutic applications.

Current research initiatives are exploring the pharmacological properties of this compound, particularly its potential as an intermediate in the synthesis of more complex molecules. Preliminary in vitro studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against various targets relevant to human health. The structural versatility of the molecule allows for fine-tuning of its biological properties through strategic functionalization, which is a critical consideration in modern drug design.

The synthesis of 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the pyrrolidine ring followed by the introduction of the methoxymethyl and methylamino groups. Advanced techniques such as nucleophilic substitution and condensation reactions are employed to achieve this transformation with high yield and purity. The optimization of these synthetic routes is essential for scalable production and further exploration of the compound's potential.

One of the most compelling aspects of this compound is its potential for developing treatments against a range of diseases. Researchers are particularly interested in its interactions with enzymes that play a role in metabolic pathways associated with neurological disorders and inflammatory conditions. The ability to modulate these pathways could lead to novel therapeutic strategies that address unmet medical needs. As such, 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one represents a valuable asset in the pharmaceutical toolkit.

The chemical properties of this molecule also make it an attractive candidate for further exploration in materials science applications beyond traditional pharmaceuticals. Its unique structural motifs could be leveraged in designing advanced polymers or functional materials with specialized properties. Such interdisciplinary approaches highlight the broad utility of compounds like this one and underscore their importance in driving innovation across multiple scientific domains.

As our understanding of molecular interactions continues to evolve, compounds like 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one will play an increasingly pivotal role in shaping future therapies. The integration of computational modeling with experimental validation has accelerated the discovery process, enabling researchers to rapidly assess biological activity and refine molecular structures. This synergy between theory and practice is essential for translating laboratory findings into tangible medical breakthroughs.

In conclusion, 1-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097998-34-8) stands as a testament to the ingenuity and persistence of modern chemical research. Its complex structure and multifaceted functional groups offer numerous opportunities for innovation across pharmaceuticals and materials science. As ongoing studies continue to uncover its full potential, this compound will undoubtedly contribute to advancements that improve human health and quality of life.